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Promethium-147 (Pm-147), a beta-emitting radionuclide with a half-life of 2.62 years, is a
valuable isotope for various applications, including nuclear batteries and radioisotope
thermoelectric generators.[1] Historically, Pm-147 was primarily obtained as a fission product
from the reprocessing of spent nuclear fuel, particularly from the fission of uranium-235.[2][3]
However, the decline in nuclear fuel reprocessing in the United States has necessitated the
exploration of alternative production routes to ensure a stable supply of this critical isotope.[2]
This guide provides a comparative overview of the leading alternative methods for Promethium-
147 production, supported by available experimental data and detailed protocols.

Comparison of Production Methods

The primary alternative methods for producing Promethium-147 involve the use of different
target isotopes and irradiation technologies. The most well-documented and currently practiced
methods are the neutron irradiation of Neodymium-146 and the extraction from the waste
stream of Plutonium-238 production. A third, less common method, involves the use of particle
accelerators.
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Nuclear Reaction and Decay Pathways

The production of Promethium-147 from Neodymium-146 involves a neutron capture reaction
followed by beta decay.

Production Pathway of Promethium-147 from Neodymium-146
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Caption: Neutron capture by 14¢Nd followed by beta decay to 14’Pm.
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Experimental Protocols

Production of Promethium-147 via Neutron Irradiation of
Neodymium-146

This protocol is based on methodologies employed at the Oak Ridge National Laboratory's
High Flux Isotope Reactor (HFIR).[4][5]

a. Target Preparation:

« Milligram quantities of highly enriched Neodymium-146 oxide (1**Nd2=03) are encapsulated
in quartz tubes.

b. Irradiation:

» The encapsulated targets are irradiated in a high-flux region of a nuclear reactor, such as the
HFIR.

« Irradiation durations can range from 24 to 180 hours, with a typical cycle lasting
approximately 24 days.[4]

c. Post-Irradiation Processing:

» After a suitable decay period to allow for the decay of short-lived isotopes, the irradiated
targets are remotely handled in a hot cell.

e The quartz tubes are opened, and the irradiated 1*6Nd20s is dissolved in a strong acid,
typically hydrochloric acid (HCI) with a small amount of nitric acid (HNO3).

d. Chemical Separation:

e The dissolved target solution is loaded onto a chromatography column containing a
specialized resin (e.g., LN resin).[4]

o A multi-step elution process using varying concentrations of HCI is employed to separate
Promethium from the Neodymium target material and other radioisotopic impurities.[4]

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b095460?utm_src=pdf-body
https://impact.ornl.gov/en/publications/reactor-production-of-promethium-147/
https://www.ornl.gov/publication/reactor-production-promethium-147
https://www.benchchem.com/product/b095460?utm_src=pdf-body
https://impact.ornl.gov/en/publications/reactor-production-of-promethium-147/
https://impact.ornl.gov/en/publications/reactor-production-of-promethium-147/
https://impact.ornl.gov/en/publications/reactor-production-of-promethium-147/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Validation & Comparative

Check Availability & Pricing

o Further purification steps using ion-exchange chromatography may be performed to achieve
the desired level of purity.[4]

Workflow for ¥*’Pm Production from 14éNd
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Caption: Experimental workflow for 14’Pm production via 14°Nd irradiation.
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Extraction of Promethium-147 from Plutonium-238
Production Waste Stream

This method leverages the byproducts of Plutonium-238 (Pu-238) production at Oak Ridge

National Laboratory.[7]

a. Source Material:

The process begins with the liquid waste stream generated after the separation of Pu-238
from irradiated Neptunium-237 targets. This waste contains a mixture of fission products,
including Promethium-147.

. Initial Separation:
The highly radioactive waste solution is processed in heavily shielded hot cells.

An initial separation step is performed to isolate a concentrated fraction containing
Promethium and other chemically similar elements from the bulk of the waste.

. Purification:
The concentrated fraction is transferred to a shielded cave for further purification.

A key step involves the removal of curium, a challenging impurity. This can be achieved
using advanced separation techniques, such as employing specific ligands like camphor-
BTP, which selectively bind to and remove curium.

Subsequent separation and purification steps are carried out to isolate Promethium-147 to a
high degree of purity.
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Logical Flow for 4’Pm Extraction from Pu-238 Waste
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Caption: Logical workflow for extracting 4’Pm from Pu-238 waste.

Conclusion

The production of Promethium-147 has evolved from its historical reliance on reprocessing
spent nuclear fuel to a more diverse set of alternative methods. The neutron irradiation of
enriched Neodymium-146 is a well-characterized and reliable method for producing specific
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gquantities of Pm-147. Concurrently, the extraction of Pm-147 from the waste stream of Pu-238
production presents a synergistic approach that not only provides a valuable isotope but also
aids in waste management. While accelerator-based production remains a possibility, it is less
developed for large-scale supply. The choice of production method will depend on factors such
as the required quantity of Pm-147, desired purity, and the availability of irradiation and
processing facilities. Further research into optimizing these alternative production routes will be
crucial for ensuring a consistent and sustainable supply of Promethium-147 for scientific and
technological applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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